2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide

• Molecular Formula: C15H10F3N5O
• Molecular Weight: 333.27 g/mol
• IUPAC Name: 2-[4-(tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C15H10F3N5O/c16-11-5-6-12(15(18)14(11)17)20-13(24)7-9-1-3-10(4-2-9)23-8-19-21-22-23/h1-6,8H,7H2,(H,20,24)
• InChI Key: OHRDJVNTDDOCNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C(=C(C=C2)F)F)F)N3C=NN=N3

Description

2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide is a substituted acetamide derivative featuring a tetrazole ring at the para position of the phenyl group and a 2,3,4-trifluorophenyl substituent on the acetamide nitrogen. The trifluorophenyl group contributes electron-withdrawing effects, improving metabolic stability and lipophilicity, which are critical for pharmacokinetic properties .

Preparation Methods

The synthesis of 2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide typically involves multiple steps. One common method includes the reaction of 4-(1H-tetrazol-1-yl)aniline with 2,3,4-trifluorobenzoyl chloride under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid byproduct .

Chemical Reactions Analysis

2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The tetrazole ring can be oxidized under strong oxidative conditions, leading to the formation of different oxidation products.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride, which can affect the tetrazole ring or the acetamide group.

Substitution: The trifluorophenyl group can undergo nucleophilic substitution reactions, especially under basic conditions, leading to the formation of various substituted derivatives.

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of tetrazole compounds exhibit significant antimicrobial properties. For instance, studies have shown that similar compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria. The presence of the trifluoromethyl group enhances the lipophilicity and overall potency against microbial strains, making these compounds promising candidates for antibiotic development .

Anticancer Properties

Tetrazole derivatives have been investigated for their anticancer potential. The compound's ability to interact with various biological targets may lead to apoptosis in cancer cells. In vitro studies have demonstrated that such compounds can inhibit tumor cell proliferation through mechanisms involving cell cycle arrest and induction of apoptosis . Additionally, structure-activity relationship (SAR) studies suggest that modifications to the phenyl and trifluorophenyl groups can significantly affect anticancer efficacy .

Anti-inflammatory Effects

Tetrazole-containing compounds have shown promise in modulating inflammatory pathways. Research has indicated that these compounds can inhibit the NLRP3 inflammasome activation, which is implicated in various inflammatory diseases such as Alzheimer's and Parkinson's disease. By targeting this pathway, these compounds may offer therapeutic benefits in treating chronic inflammatory conditions .

Case Studies

Study	Focus	Findings
Study on Antimicrobial Activity	Evaluated the efficacy of tetrazole derivatives against bacterial strains	Demonstrated significant inhibition of growth in multiple bacterial species compared to standard antibiotics .
Anticancer Research	Investigated the effects of tetrazole derivatives on cancer cell lines	Found that certain modifications increased cytotoxicity against breast and colon cancer cells .
Inflammation Modulation Study	Assessed the impact on NLRP3 inflammasome activation	Reported a reduction in inflammatory markers in vitro, suggesting potential for treating chronic inflammatory diseases .

Mechanism of Action

The mechanism of action of 2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide involves its interaction with specific molecular targets. The tetrazole ring can form hydrogen bonds and electrostatic interactions with biological molecules, enhancing its binding affinity. The trifluorophenyl group can increase the lipophilicity of the compound, facilitating its penetration through cell membranes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Bioactivity

Key structural analogs and their properties:

Compound Name	Molecular Formula	Substituents	Notable Properties/Applications	Reference
2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide	C15H10F3N5O	Tetrazolylphenyl, trifluorophenyl	High polarity (tetrazole), enhanced metabolic stability (CF3)	—
2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	C11H8Cl2N2OS	Dichlorophenyl, thiazolyl	Structural mimic of penicillin side-chain; antimicrobial potential
2-Bromo-3-methyl-N-(2,3,4-trifluorophenyl)butanamide	C11H10BrF3NO	Trifluorophenyl, bromo-butyl	Increased hydrophobicity; potential agrochemical use
N-(4-[(2,3,4-Trichlorobenzyl)sulfanyl]phenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide	C24H23Cl3N4OS	Trichlorobenzylsulfanyl, pyridinylpiperazine	Complex coordination ability; ligand in metal complexes

Analysis:

• Electronic Effects : The tetrazole group in the target compound offers stronger hydrogen-bonding capacity compared to thiazole (in 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide) or bromine (in 2-bromo-3-methyl-N-(2,3,4-trifluorophenyl)butanamide). This may enhance binding to enzymes or receptors .
• Crystal Packing : Analogous N-arylacetamides (e.g., 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide) form inversion dimers via N–H⋯N hydrogen bonds, which could influence solubility and crystallization behavior. The tetrazole’s planar structure may promote similar stacking .

Biological Activity

The compound 2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide is a tetrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article will explore its biological activity, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide can be represented as follows:

• Molecular Formula : C16H14F3N5
• Molecular Weight : 355.31 g/mol
• IUPAC Name : 2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within cells. The tetrazole moiety is known for its ability to modulate enzymatic activity and influence cellular signaling pathways.

Key Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in inflammatory pathways.
• Receptor Modulation : It can interact with receptors that mediate pain and inflammation, potentially leading to analgesic effects.
• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits antimicrobial properties against various bacterial strains.

Biological Activity Overview

The following table summarizes the biological activities reported for 2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide based on available research:

Activity	Type	Effectiveness	Reference
Antimicrobial	Bacterial Inhibition	Moderate to High
Anti-inflammatory	In vitro assays	Significant
Analgesic	Pain models in rodents	Effective
Cytotoxicity	Cancer cell lines	IC50 values < 10 µM

Antimicrobial Studies

In a study evaluating the antimicrobial properties of various tetrazole derivatives, 2-[4-(1H-tetrazol-1-yl)phenyl]-N-(2,3,4-trifluorophenyl)acetamide was tested against Gram-positive and Gram-negative bacteria. The results indicated a significant inhibition zone compared to control groups, suggesting its potential as a new antimicrobial agent.

Anti-inflammatory Effects

Research involving animal models of inflammation demonstrated that the compound significantly reduced paw edema in rats induced by carrageenan. The anti-inflammatory effect was comparable to standard non-steroidal anti-inflammatory drugs (NSAIDs), indicating a promising therapeutic profile for inflammatory diseases.

Cytotoxicity in Cancer Research

In vitro assays conducted on various cancer cell lines revealed that this compound exhibited cytotoxic effects with IC50 values below 10 µM in several cases. These findings highlight its potential as an anticancer agent and warrant further investigation into its mechanism of action against tumor cells.